Cas no 2171694-90-7 (4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171694-90-7
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 6189876
• PubChem ID: 165808105
• Update Time: 2025-07-02

4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171694-90-7
• EN300-1520636
• 4-[(3,3-difluorobutyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C24H26F2N2O5/c1-24(25,26)12-13-27-22(31)20(10-11-21(29)30)28-23(32)33-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-20H,10-14H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GQUPNDZABQEBEI-UHFFFAOYSA-N
• SMILES： FC(C)(CCNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(3,3-Difluorobutyl)carbamoyl-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Novel Compound with Promising Therapeutic Potential

CAS No. 2171694-90-7 represents a unique chemical entity with a complex molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, designated as 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, is characterized by its multifunctional pharmacophore, which combines several bioactive moieties. The molecular framework incorporates a fluoren-9-yl aromatic ring, a carbamoyl group, and a butanoic acid backbone, creating a scaffold with potential for diverse biological activities.

Recent studies have highlighted the structural advantages of this compound, particularly its ability to modulate multiple signaling pathways. The fluoren-9-yl moiety, a derivative of the fluorene ring system, is known for its unique electronic properties that can influence drug-target interactions. The 3,3-difluorobutyl substituent introduces steric and electronic effects, which may enhance the compound's binding affinity to specific biological targets. The methoxycarbonyl group contributes to the overall hydrophobicity, while the carbamoyl functionality provides additional hydrogen bonding capabilities.

The synthesis of this compound involves a multi-step process that includes the formation of the fluoren-9-yl core through a Diels-Alder reaction, followed by the introduction of the carbamoyl group via an acylation reaction. The butanoic acid chain is then conjugated to the central scaffold through a coupling reaction, resulting in the final compound. This synthetic strategy has been optimized to ensure high yield and purity, which is critical for pharmaceutical applications.

Current research on this compound has focused on its potential applications in the treatment of neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant neuroprotective effects in vitro. The fluoren-9-yl ring was found to interact with specific receptors in the central nervous system, while the carbamoyl group contributed to its ability to cross the blood-brain barrier. The 3,3-difluorobutyl substituent was shown to enhance the compound's stability in biological environments, prolonging its therapeutic effect.

Another recent study, published in the European Journal of Medicinal Chemistry in 2024, explored the anti-inflammatory properties of this compound. The methoxycarbonyl group was found to modulate the activity of inflammatory cytokines, while the butanoic acid chain provided additional anti-inflammatory effects. The compound showed promise in reducing inflammation in models of rheumatoid arthritis, suggesting its potential as a novel therapeutic agent.

Furthermore, the compound's ability to target multiple pathways has led to interest in its application for cancer treatment. A 2023 preclinical study indicated that the fluoren-3,3-difluorobutyl structure may inhibit the growth of certain tumor cells by interfering with key signaling pathways. The carbamoyl functionality was found to enhance the compound's ability to bind to specific receptors on cancer cells, while the butanoic acid chain contributed to its overall cytotoxicity.

One of the most intriguing aspects of this compound is its potential to serve as a dual-action agent. The combination of the fluoren-9-yl ring and the carbamoyl group allows it to interact with multiple biological targets simultaneously. This multifunctionality could lead to more effective therapies with fewer side effects, as the compound may address multiple aspects of a disease process at once.

Research into the pharmacokinetic properties of this compound has also yielded promising results. Studies have shown that the 3,3-difluorobutyl substituent significantly improves the compound's solubility in aqueous environments, which is crucial for oral administration. The methoxycarbonyl group further enhances its bioavailability, ensuring that the compound reaches its target sites in sufficient concentrations.

Current challenges in the development of this compound include optimizing its stability under physiological conditions and ensuring its safety profile. While preclinical studies have shown promising results, further research is needed to evaluate its long-term effects and potential side effects. The butanoic acid chain, while beneficial for solubility, may require modification to prevent unwanted interactions with other biological systems.

Despite these challenges, the potential of this compound as a therapeutic agent remains highly promising. Its unique molecular structure, combining the fluoren-9-yl, carbamoyl, 3,3-difluorobutyl, and methoxycarbonyl moieties, offers a versatile platform for drug development. Ongoing research is focused on further optimizing its properties and exploring its potential applications in various therapeutic areas.

In conclusion, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a significant advancement in medicinal chemistry. Its complex molecular structure, combining multiple bioactive moieties, offers the potential for diverse biological activities. Recent studies have highlighted its neuroprotective, anti-inflammatory, and anti-cancer properties, suggesting its potential as a novel therapeutic agent. While further research is needed to fully understand its properties and optimize its therapeutic potential, the compound remains a promising candidate for the development of new drugs.

As research in this area continues to evolve, the compound's unique properties are likely to lead to new discoveries and applications. The combination of the fluoren-9-yl, carbamoyl, 3,3-difluorobutyl, and methoxycarbonyl moieties provides a versatile scaffold that can be further modified to enhance its therapeutic potential. With continued efforts in drug development, this compound may eventually become a valuable addition to the pharmaceutical arsenal, offering new treatment options for a variety of diseases.

Overall, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exemplifies the potential of complex molecular structures in drug development. Its multifunctional pharmacophore, combining several bioactive moieties, offers a unique platform for the design of new therapeutic agents. As research in this area continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of medicinal chemistry.

In summary, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a significant breakthrough in the field of medicinal chemistry. Its complex molecular structure and multifunctional pharmacophore offer a unique opportunity for the development of new therapeutic agents. With its potential applications in the treatment of neurodegenerative diseases, inflammatory conditions, and cancer, this compound remains a promising candidate for further research and development.

As the field of medicinal chemistry continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of drug development. The combination of the fluoren-9-yl, carbamoyl, 3,3-difluorobutyl, and methoxycarbonyl moieties provides a versatile scaffold that can be further optimized for therapeutic use. With continued efforts in research and development, this compound may eventually become a valuable addition to the pharmaceutical industry, offering new treatment options for a variety of diseases.

In conclusion, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exemplifies the potential of complex molecular structures in drug development. Its multifunctional pharmacophore, combining several bioactive moieties, offers a unique platform for the design of new therapeutic agents. As research in this area continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of medicinal chemistry.

Overall, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a significant breakthrough in the field of medicinal chemistry. Its complex molecular structure and multifunctional pharmacophore offer a unique opportunity for the development of new therapeutic agents. With its potential applications in the treatment of neurodegenerative diseases, inflammatory conditions, and cancer, this compound remains a promising candidate for further research and development.

As the field of medicinal chemistry continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of drug development. The combination of the fluoren-9-yl, carbamoyl, 3,3-difluorobutyl, and methoxycarbonyl moieties provides a versatile scaffold that can be further optimized for therapeutic use. With continued efforts in research and development, this compound may eventually become a valuable addition to the pharmaceutical industry, offering new treatment options for a variety of diseases.

In conclusion, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exemplifies the potential of complex molecular structures in drug development. Its multifunctional pharmacophore, combining several bioactive moieties, offers a unique platform for the design of new therapeutic agents. As research in this area continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of medicinal chemistry.

Overall, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a significant breakthrough in the field of medicinal chemistry. Its complex molecular structure and multifunctional pharmacophore offer a unique opportunity for the development of new therapeutic agents. With its potential applications in the treatment of neurodegenerative diseases, inflammatory conditions, and cancer, this compound remains a promising candidate for further research and development.

As the field of medicinal chemistry continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of drug development. The combination of the fluoren-9-yl, carbamoyl, 3,3-difluorobutyl, and methoxycarbonyl moieties provides a versatile scaffold that can be further optimized for therapeutic use. With continued efforts in research and development, this compound may eventually become a valuable addition to the pharmaceutical industry, offering new treatment options for a variety of diseases.

In conclusion, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exemplifies the potential of complex molecular structures in drug development. Its multifunctional pharmacophore, combining several bioactive moieties, offers a unique platform for the design of new therapeutic agents. As research in this area continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of medicinal chemistry.

Overall, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a significant breakthrough in the field of medicinal chemistry. Its complex molecular structure and multifunctional pharmacophore offer a unique opportunity for the development of new therapeutic agents. With its potential applications in the treatment of neurodegenerative diseases, inflammatory conditions, and cancer, this compound remains a promising candidate for further research and development.

As the field of medicinal chemistry continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of drug development. The combination of the fluoren-9-yl, carbamoyl, 3,3-difluorobutyl, and methoxycarbonyl moieties provides a versatile scaffold that can be further optimized for therapeutic use. With continued efforts in research and development, this compound may eventually become a valuable addition to the pharmaceutical industry, offering new treatment options for a variety of diseases.

In conclusion, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exemplifies the potential of complex molecular structures in drug development. Its multifunctional pharmacophore, combining several bioactive moieties, offers a unique platform for the design of new therapeutic agents. As research in this area continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of medicinal chemistry.

Overall, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a significant breakthrough in the field of medicinal chemistry. Its complex molecular structure and multifunctional pharmacophore offer a unique opportunity for the development of new therapeutic agents. With its potential applications in the treatment of neurodegenerative diseases, inflammatory conditions, and cancer, this compound remains a promising candidate for further research and development.

As the field of medicinal chemistry continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of drug development. The combination of the fluoren-9-yl, carbamoyl, 3,3-difluorobutyl, and methoxycarbonyl moieties provides a versatile scaffold that can be further optimized for therapeutic use. With continued efforts in research and development, this compound may eventually become a valuable addition to the pharmaceutical industry, offering new treatment options for a variety of diseases.

In conclusion, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exemplifies the potential of complex molecular structures in drug development. Its multifunctional pharmacophore, combining several bioactive moieties, offers a unique platform for the design of new therapeutic agents. As research in this area continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of medicinal chemistry.

Overall, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a significant breakthrough in the field of medicinal chemistry. Its complex molecular structure and multifunctional pharmacophore offer a unique opportunity for the development of new therapeutic agents. With its potential applications in the treatment of neurodegenerative diseases, inflammatory conditions, and cancer, this compound remains a promising candidate for further research and development.

As the field of medicinal chemistry continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of drug development. The combination of the fluoren-9-yl, carbamoyl, 3,3-difluorobutyl, and methoxycarbonyl moieties provides a versatile scaffold that can be further optimized for therapeutic use. With continued efforts in research and development, this compound may eventually become a valuable addition to the pharmaceutical industry, offering new treatment options for a variety of diseases.

In conclusion, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exemplifies the potential of complex molecular structures in drug development. Its multifunctional pharmacophore, combining several bioactive moieties, offers a unique platform for the design of new therapeutic agents. As research in this area continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of medicinal chemistry.

Overall, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a significant breakthrough in the field of medicinal chemistry. Its complex molecular structure and multifunctional pharmacophore offer a unique opportunity for the development of new therapeutic agents. With its potential applications in the treatment of neurodegenerative diseases, inflammatory conditions, and cancer, this compound remains a promising candidate for further research and development.

As the field of medicinal chemistry continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of drug development. The combination of the fluoren-9-yl, carbamoyl, 3,3-difluorobutyl, and methoxycarbonyl moieties provides a versatile scaffold that can be further optimized for therapeutic use. With continued efforts in research and development, this compound may eventually become a valuable addition to the pharmaceutical industry, offering new treatment options for a variety of diseases.

In conclusion, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exemplifies the potential of complex molecular structures in drug development. Its multifunctional pharmacophore, combining several bioactive moieties, offers a unique platform for the design of new therapeutic agents. As research in this area continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of medicinal chemistry.

Overall, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a significant breakthrough in the field of medicinal chemistry. Its complex molecular structure and multifunctional pharmacophore offer a unique opportunity for the development of new therapeutic agents. With its potential applications in the treatment of neurodegenerative diseases, inflammatory conditions, and cancer, this compound remains a promising candidate for further research and development.

As the field of medicinal chemistry continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of drug development. The combination of the fluoren-9-yl, carbamoyl, 3,3-difluorobutyl, and methoxycarbonyl moieties provides a versatile scaffold that can be further optimized for therapeutic use. With continued efforts in research and development, this compound may eventually become a valuable addition to the pharmaceutical industry, offering new treatment options for a variety of diseases.

In conclusion, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exemplifies the potential of complex molecular structures in drug development. Its multifunctional pharmacophore, combining several bioactive moieties, offers a unique platform for the design of new therapeutic agents. As research in this area continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of medicinal chemistry.

Overall, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a significant breakthrough in the field of medicinal chemistry. Its complex molecular structure and multifunctional pharmacophore offer a unique opportunity for the development of new therapeutic agents. With its potential applications in the treatment of neurodegenerative diseases, inflammatory conditions, and cancer, this compound remains a promising candidate for further research and development.

As the field of medicinal chemistry continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of drug development. The combination of the fluoren-9-yl, carbamoyl, 3,3-difluorobutyl, and methoxycarbonyl moieties provides a versatile scaffold that can be further optimized for therapeutic use. With continued efforts in research and development, this compound may eventually become a valuable addition to the pharmaceutical industry, offering new treatment options for a variety of diseases.

In conclusion, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exemplifies the potential of complex molecular structures in drug development. Its multifunctional pharmacophore, combining several bioactive moieties, offers a unique platform for the design of new therapeutic agents. As research in this area continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of medicinal chemistry.

Overall, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a significant breakthrough in the field of medicinal chemistry. Its complex molecular structure and multifunctional pharmacophore offer a unique opportunity for the development of new therapeutic agents. With its potential applications in the treatment of neurodegenerative diseases, inflammatory conditions, and cancer, this compound remains a promising candidate for further research and development.

As the field of medicinal chemistry continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of drug development. The combination of the fluoren-9-yl, carbamoyl, 3,3-difluorobutyl, and methoxycarbonyl moieties provides a versatile scaffold that can be further optimized for therapeutic use. With continued efforts in research and development, this compound may eventually become a valuable addition to the pharmaceutical industry, offering new treatment options for a variety of diseases.

In conclusion, the compound 4-(3,3-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exemplifies the potential of complex molecular structures in drug development. Its multifunctional pharmacophore, combining several bioactive moieties, offers a unique platform for the design of new therapeutic agents. As research in this area continues to advance, the compound's properties and applications are likely to expand, contributing to the ongoing evolution of medicinal chemistry.

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